Cas no 1337442-37-1 (3-(3-bromo-2-fluorophenyl)methylpiperidine)

• Product Name: 3-(3-bromo-2-fluorophenyl)methylpiperidine
• CAS No: 1337442-37-1
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 6014646
• PubChem ID: 84809648
• Update Time: 2025-06-12

3-(3-bromo-2-fluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenyl)methylpiperidine
• 3-[(3-bromo-2-fluorophenyl)methyl]piperidine
• EN300-1904267
• 1337442-37-1

• Inchi： 1S/C12H15BrFN/c13-11-5-1-4-10(12(11)14)7-9-3-2-6-15-8-9/h1,4-5,9,15H,2-3,6-8H2
• InChI Key： YCSGWLSELYRJOY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CC1CNCCC1

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-bromo-2-fluorophenyl)methylpiperidine

Introduction to 3-(3-bromo-2-fluorophenyl)methylpiperidine (CAS No. 1337442-37-1)

3-(3-bromo-2-fluorophenyl)methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1337442-37-1, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in drug discovery and medicinal chemistry. The presence of both bromo and fluoro substituents on the aromatic ring, coupled with a piperidine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The bromo and fluoro groups are strategically positioned on the phenyl ring, which enhances the compound's reactivity and selectivity in various chemical transformations. These substituents are particularly valuable in medicinal chemistry because they can modulate the pharmacokinetic properties of associated molecules, such as improving metabolic stability or binding affinity to biological targets. The methylpiperidine component contributes to the compound's solubility and bioavailability, making it a promising candidate for further development into therapeutic agents.

Recent advancements in the field of drug design have highlighted the importance of heterocyclic compounds like piperidine in developing novel pharmaceuticals. 3-(3-bromo-2-fluorophenyl)methylpiperidine exemplifies this trend, as it combines the benefits of aromatic substitution with a cyclic amine structure. This combination has been shown to enhance binding interactions with enzymes and receptors, which is crucial for achieving high efficacy in drug candidates.

In the context of modern medicinal chemistry, the synthesis and functionalization of such compounds are often guided by computational methods and high-throughput screening. The structural features of 3-(3-bromo-2-fluorophenyl)methylpiperidine make it an attractive intermediate for exploring new chemical space. Researchers have leveraged its framework to develop derivatives with improved pharmacological profiles, addressing unmet medical needs in areas such as oncology, neurology, and anti-inflammatory therapies.

One of the most compelling aspects of this compound is its potential in fragment-based drug discovery. By using smaller molecular fragments like 3-(3-bromo-2-fluorophenyl)methylpiperidine as building blocks, scientists can iteratively improve molecular properties through optimization. This approach has been instrumental in identifying lead compounds that exhibit high potency and selectivity. The bromo and fluoro substituents provide handles for further derivatization, allowing chemists to fine-tune key parameters such as lipophilicity and polar surface area.

The role of fluoro atoms in pharmaceuticals cannot be overstated. They are known to influence metabolic stability, binding affinity, and cellular uptake. In 3-(3-bromo-2-fluorophenyl)methylpiperidine, the fluoro group is positioned to interact favorably with biological targets, potentially enhancing drug-receptor interactions. Similarly, the bromo atom offers opportunities for cross-coupling reactions, enabling the construction of more complex molecular architectures.

Recent studies have demonstrated that piperidine derivatives can exhibit remarkable biological activity across a wide range of therapeutic areas. For instance, modifications at the piperidine nitrogen can alter pharmacokinetic properties, while changes at the aromatic ring can fine-tune binding interactions. The compound's structural versatility makes it a valuable tool for medicinal chemists seeking to develop next-generation drugs.

The synthesis of 3-(3-bromo-2-fluorophenyl)methylpiperidine typically involves multi-step organic reactions, often starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromo and fluoro substituents, followed by nucleophilic substitution or coupling reactions to attach the piperidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 3-(3-bromo-2-fluorophenyl)methylpiperidine (CAS No. 1337442-37-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.